2-Chloromandelic acid
2-Chloromandelic acid
Brand Name:
Vulcanchem
CAS No.:
10421-85-9
VCID:
VC0083355
InChI:
InChI=1S/C8H7ClO3/c9-6-4-2-1-3-5(6)7(10)8(11)12/h1-4,7,10H,(H,11,12)
SMILES:
C1=CC=C(C(=C1)C(C(=O)O)O)Cl
Molecular Formula:
C8H7ClO3
Molecular Weight:
186.59 g/mol
2-Chloromandelic acid
CAS No.: 10421-85-9
Main Products
VCID: VC0083355
Molecular Formula: C8H7ClO3
Molecular Weight: 186.59 g/mol
| CAS No. | 10421-85-9 |
|---|---|
| Product Name | 2-Chloromandelic acid |
| Molecular Formula | C8H7ClO3 |
| Molecular Weight | 186.59 g/mol |
| IUPAC Name | 2-(2-chlorophenyl)-2-hydroxyacetic acid |
| Standard InChI | InChI=1S/C8H7ClO3/c9-6-4-2-1-3-5(6)7(10)8(11)12/h1-4,7,10H,(H,11,12) |
| Standard InChIKey | RWOLDZZTBNYTMS-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C(C(=O)O)O)Cl |
| Canonical SMILES | C1=CC=C(C(=C1)C(C(=O)O)O)Cl |
| Synonyms | 2-chloromandelic acid o-chloromandelic acid |
| PubChem Compound | 97720 |
| Last Modified | Nov 11 2021 |
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